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Compound of Interest

Compound Name: 5-(3-Hydroxyphenyl)nicotinic acid

Cat. No.: B1497824

An In-Depth Technical Guide to the Spectroscopic Analysis of 5-(3-Hydroxyphenyl)nicotinic
acid

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for the spectroscopic
characterization of 5-(3-Hydroxyphenyl)nicotinic acid (Molecular Formula: C12HoNOs,
Molecular Weight: 215.21 g/mol )[1][2]. Designed for researchers, analytical scientists, and
professionals in drug development, this document moves beyond procedural outlines to deliver
a deep, mechanistic understanding of the analytical process. We will explore the application of
Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass
Spectrometry (MS) to elucidate and confirm the molecular structure of this compound. The
narrative emphasizes the rationale behind methodological choices, data interpretation, and the
integration of multi-spectroscopic data to build a cohesive and validated structural profile.

Introduction: The Structural Rationale

5-(3-Hydroxyphenyl)nicotinic acid is a bifunctional molecule, integrating a pyridine-3-
carboxylic acid core (nicotinic acid) with a 3-hydroxyphenyl substituent. This unique
architecture presents distinct spectroscopic features. The nicotinic acid moiety provides a
characteristic nitrogen-containing aromatic system and a carboxylic acid group, while the
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hydroxyphenyl ring introduces a phenolic hydroxyl group and a second, differently substituted
aromatic system.

A robust analytical strategy must therefore be capable of:
o Unambiguously identifying the proton and carbon environments of both aromatic rings.
» Confirming the connectivity between the two ring systems.

» Verifying the presence and characteristic signals of the carboxylic acid and phenolic hydroxyl
functional groups.

o Determining the exact molecular weight and fragmentation pattern to corroborate the overall
structure.

This guide details the protocols and interpretive logic to achieve these objectives, ensuring a
high degree of confidence in the final structural assignment.

Integrated Analytical Workflow

A sequential and complementary analytical approach is paramount. No single technique
provides a complete picture; instead, data from each method serves to validate the others. The
proposed workflow ensures maximum data acquisition and cross-validation from a single
sample batch.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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